Cas no 1806580-85-7 (4-Bromo-2-(3-oxopropyl)mandelic acid)

• Product Name: 4-Bromo-2-(3-oxopropyl)mandelic acid
• CAS No: 1806580-85-7
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4796929
• Update Time: 2023-08-17

4-Bromo-2-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H11BrO4/c12-8-3-4-9(10(14)11(15)16)7(6-8)2-1-5-13/h3-6,10,14H,1-2H2,(H,15,16)
• InChI Key： MMMSUSVQGKGCGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(=O)O)O)=C(C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6